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Compound of Interest

Compound Name: Uracil-d2-1

Cat. No.: B1647003

Essential Safety and Handling Guide for Uracil-
d2-1

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Uracil-d2-1. The following procedures are designed
to ensure the safe handling, use, and disposal of this compound, fostering a secure laboratory
environment.

Uracil-d2-1 is a deuterium-labeled form of uracil, a naturally occurring pyrimidine derivative
found in RNA. While Uracil and its deuterated forms are not classified as hazardous
substances under the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS), it is imperative to follow standard laboratory safety protocols to minimize any
potential risks.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling Uracil-d2-
1 to prevent contact and inhalation. The recommended PPE is summarized in the table below.
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PPE Category Item Specifications

Rationale

with side-shields

conforming to NIOSH

Protects eyes from

Eye Protection Safety Glasses potential splashes or
(US) or EN 166 (EU) _ _
airborne particles.
standards
Nitrile or other ) )
) ) Prevents direct skin
] chemical-resistant ]
Hand Protection Gloves contact with the
gloves. Must be
) ) compound.
inspected prior to use.
Protects skin and
] Standard laboratory )
Body Protection Lab Coat personal clothing from

coat

contamination.

Type N95 (US) or type

Respiratory Protection  Dust Mask
P1 (EN 143)

Recommended when
handling the solid
form to avoid
inhalation of dust

particles.

Operational Plan: Handling Protocol

1.

Engineering Controls:

Work in a well-ventilated area.

Use a laboratory fume hood or other mechanical exhaust systems to minimize exposure to

dust.

. Handling Procedures:

Avoid the formation of dust and aerosols.

Do not breathe dust.

Avoid contact with skin and eyes.
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3. Storage:

First Aid Measures

Ensure the substance is clearly labeled.

Keep the container tightly closed when not in use.

Store at room temperature in a dry, well-ventilated place.

Exposure Route

First Aid Procedure

Inhalation

If inhaled, move the person to fresh air. If
breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Consult a

physician.

Skin Contact

Wash off with soap and plenty of water. Consult

a physician if irritation persists.

Eye Contact

Flush eyes with water as a precaution. Remove
contact lenses if present and easy to do.
Continue rinsing. Consult a physician if irritation

persists.

Ingestion

Never give anything by mouth to an
unconscious person. Rinse mouth with water.

Consult a physician.

Disposal Plan

The disposal of Uracil-d2-1 must be conducted in accordance with local, state, and federal

regulations.

1. Waste Collection:

o Collect waste material in a suitable, sealed, and clearly labeled container.

» Avoid creating dust during collection.
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N

. Storage of Waste:

Store the sealed waste container in a designated, cool, and dry area away from incompatible

materials.

3. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed
professional waste disposal service to arrange for pickup and disposal.

Do not let the product enter drains.

Workflow for Handling and Disposal of Uracil-d2-1
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Workflow for Handling and Disposal of Uracil-d2-1

Handling Protocol

Preparation:
- Don appropriate PPE
- Ensure proper ventilation

l

Handling:
- Weigh and handle in a fume hood
- Avoid dust generation

;

Storage:
- Store in a tightly sealed container
- Room temperature

:After Use

|
Disposal%Protocol

Waste Collection:
- Collect in a labeled, sealed container

l

Waste Storage:
- Store in a designated area

;

Final Disposal:
- Contact EHS for pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Uracil-d2-1.
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 To cite this document: BenchChem. [Personal protective equipment for handling Uracil-d2-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1647003#personal-protective-equipment-for-
handling-uracil-d2-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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